molecular formula C11H11NO2 B8543541 3,8-Dimethoxy quinoline

3,8-Dimethoxy quinoline

Cat. No.: B8543541
M. Wt: 189.21 g/mol
InChI Key: NCSJNBMJPWBDEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,8-Dimethoxy quinoline is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

3,8-dimethoxyquinoline

InChI

InChI=1S/C11H11NO2/c1-13-9-6-8-4-3-5-10(14-2)11(8)12-7-9/h3-7H,1-2H3

InChI Key

NCSJNBMJPWBDEU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=CC(=CN=C21)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Jineol of 4.5 mg was dissolved in 2 ml of ethanol, and diazomethane ether solution was slowly dropped to the solution. After the excess of diazomethane and solvent was removed by purging with nitrogen gas, the solution was purified by silicagel chromatography to give 4.2 mg of 3,8-dimethoxy quinoline with 80% yield.
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diazomethane ether
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Synthesis routes and methods II

Procedure details

175 mg of 3-hydroxy-8-methoxy quinoline [compound (V)] prepared in example 6 and 66 mg of potassium hydroxide were added to 3 ml of ethanol, and the solution was agitated for 30 minutes. To the solution was added 284 mg of iodomethane, and the solution was agitated for 24 hours. The solvent was removed, and the solution was extracted with dichloromethane. The dichloromethane layer was washed with water and aqueous sodium hydroxide, and dried with anhydrous magnesium sulfate. The dichloromethane was removed by vacuum distillation to give 165 mg of 3,8-dimethoxy quinoline.
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175 mg
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66 mg
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284 mg
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3 mL
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